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Compound of Interest

Compound Name: Hexadecyl acrylate

Cat. No.: B1329556 Get Quote

Introduction

Hexadecyl acrylate (CAS No. 13402-02-3), also known as cetyl acrylate, is a long-chain

acrylate ester utilized in the synthesis of various polymers. Its applications in research and drug

development necessitate a thorough understanding of its health and safety profile. This

technical guide provides an in-depth overview of the known hazards, safe handling procedures,

and emergency responses associated with hexadecyl acrylate, specifically tailored for

laboratory and research professionals. All quantitative data is summarized for clarity, and key

procedural workflows are visualized.

Hazard Identification and Classification
Hexadecyl acrylate is classified as a hazardous substance. The primary routes of exposure

are inhalation, skin contact, and eye contact.[1] Ingestion is a less common route in a

laboratory setting but should not be disregarded.

GHS Classification:

Skin Irritation: Category 2[2][3]

Serious Eye Irritation: Category 2A[1][2]

Skin Sensitization: May cause an allergic skin reaction.[4]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[5]
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Hazardous to the Aquatic Environment (Long-term): Toxic to aquatic life with long-lasting

effects.[5]

Toxicological Data
Quantitative toxicological data for hexadecyl acrylate is limited in publicly available literature.

The following tables summarize the available information.

Table 1: Acute Toxicity Data

Endpoint Value Species Reference

Oral LD50 No data available - [1][6]

Dermal LD50 No data available - [1][6]

Inhalation LC50 No data available - [1][6]

Table 2: Ecotoxicity Data

Endpoint Value Species Reference

96h LL50 (Fish) 2.9 mg/L Rainbow trout [6]

48h EL50 (Daphnia

magna)
6.7 mg/L - [6]

72h EL50 (Algae -

growth rate)
11 mg/L

Selenastrum

capricornutum
[6]

72h EL50 (Algae -

biomass)
5.2 mg/L

Selenastrum

capricornutum
[6]

Health Effects and First Aid
Exposure to hexadecyl acrylate can lead to a range of health effects, primarily related to its

irritant and sensitizing properties.

Routes of Exposure and Symptoms
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Inhalation: May cause respiratory irritation.[5] Symptoms can include coughing, shortness of

breath, and irritation of the nose and throat.

Skin Contact: Causes skin irritation, which can manifest as redness, itching, and pain.[1]

Prolonged or repeated contact may lead to allergic contact dermatitis, a delayed-type

hypersensitivity reaction.[4][7]

Eye Contact: Causes serious eye irritation, characterized by redness, watering, and pain.[1]

Ingestion: While not a primary route of occupational exposure, ingestion may cause

gastrointestinal irritation.[8]

First Aid Measures
Immediate and appropriate first aid is crucial in mitigating the effects of exposure.

Table 3: First Aid Procedures for Hexadecyl Acrylate Exposure

Exposure Route First Aid Protocol

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[2]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water. If skin irritation or a rash occurs, seek

medical advice.[1][2]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1][2]

Ingestion

Do NOT induce vomiting. Clean mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[6]
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The following diagram illustrates the potential health effects following exposure to hexadecyl
acrylate.

Potential health effects of hexadecyl acrylate exposure.

Experimental Protocols for Hazard Evaluation
While specific experimental reports for hexadecyl acrylate were not found in the public

domain, the characterization of its hazards would typically follow standardized OECD

(Organisation for Economic Co-operation and Development) guidelines.

Skin Irritation
Methodology: Based on OECD Test Guideline 439 (In Vitro Skin Irritation: Reconstructed

Human Epidermis Test Method). This method utilizes a reconstructed human epidermis

model. The test chemical is applied topically to the tissue surface. Cell viability is then

measured, typically by the MTT assay, which quantifies the reduction of a yellow tetrazolium

salt to a purple formazan product by mitochondrial dehydrogenases of viable cells. A

reduction in cell viability below a certain threshold indicates an irritant potential.

Eye Irritation
Methodology: Following OECD Test Guideline 492 (Reconstructed human Cornea-like

Epithelium (RhCE) test method for identifying chemicals not requiring classification and

labelling for eye irritation or serious eye damage). Similar to the skin irritation test, this in

vitro method uses a three-dimensional human cornea-like epithelium model. The test

substance is applied to the epithelial surface, and the subsequent cytotoxic effect is

assessed by measuring cell viability.

Skin Sensitization
Methodology: A combination of in vitro methods is often employed, such as those described

in OECD Test Guideline 442D (In Vitro Skin Sensitisation: ARE-Nrf2 Luciferase Test

Method). This assay uses a keratinocyte cell line that contains a luciferase gene under the

control of a promoter with an antioxidant response element (ARE). Sensitizers induce the

Nrf2 transcription factor, leading to the expression of luciferase, which can be measured.

This indicates the activation of a key pathway in skin sensitization.
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Handling, Storage, and Personal Protective
Equipment
Safe laboratory practices are paramount when working with hexadecyl acrylate.

Handling and Storage
Handling: Handle in a well-ventilated area, preferably in a chemical fume hood.[2] Avoid

breathing dust, fumes, gas, mist, vapors, or spray.[2] Prevent contact with skin and eyes.[2]

Wash hands thoroughly after handling.[2]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[2] Store

away from incompatible materials such as strong oxidizing agents.[1]

Personal Protective Equipment (PPE)
The appropriate level of PPE is essential to minimize exposure.

Table 4: Recommended Personal Protective Equipment

Protection Type Specification

Eye/Face Protection
Wear safety glasses with side-shields or

chemical goggles.[6]

Skin Protection
Wear protective gloves (e.g., nitrile rubber) and

a lab coat or other protective clothing.[6]

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a NIOSH/MSHA-approved

respirator.[6]

Accidental Release and Disposal
Prompt and correct response to a spill is critical for safety and environmental protection.

Accidental Release Measures
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The following workflow outlines the general procedure for managing a hexadecyl acrylate
spill.

Hexadecyl acrylate spill response workflow.

Disposal Considerations
Dispose of hexadecyl acrylate and contaminated materials in accordance with all applicable

federal, state, and local environmental regulations.[2] Do not allow the chemical to enter drains

or waterways.[2]

Fire and Explosion Hazard
Flammability: Hexadecyl acrylate is a combustible liquid.[2]

Flash Point: 139.6 °C[2]

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[2]

Hazardous Combustion Products: Combustion may produce carbon oxides.[6]

Fire-Fighting Procedures: Firefighters should wear self-contained breathing apparatus

(SCBA) and full protective gear.[6]

Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions.[1]

Conditions to Avoid: Extremes of temperature and direct sunlight.[1]

Incompatible Materials: Strong oxidizing agents.[1]

Hazardous Polymerization: Hazardous polymerization may occur.[1] The substance is often

stabilized with an inhibitor like MEHQ (monomethyl ether of hydroquinone).[9]

Disclaimer: This document is intended as a guide for trained professionals and does not

replace a formal risk assessment. Always consult the most current Safety Data Sheet (SDS)

from the supplier before handling this chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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